Cas no 160348-38-9 (1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-
• CAS No: 160348-38-9
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 1339353
• PubChem ID: 10038140
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-
• 3-methyl-1-phenyl-5-prop-2-enylsulfanylpyrazole-4-carbaldehyde
• DTXSID10434599
• 5-allylsulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
• 160348-38-9

• Inchi： 1S/C14H14N2OS/c1-3-9-18-14-13(10-17)11(2)15-16(14)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3
• InChI Key： QNUNKJJRZYMIOI-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08282
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 34.89